N-isopropyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide

• IUPAC Name: 2-[[4-(phenylsulfanylmethyl)benzoyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C24H24N2O2S/c1-17(2)25-24(28)21-10-6-7-11-22(21)26-23(27)19-14-12-18(13-15-19)16-29-20-8-4-3-5-9-20/h3-15,17H,16H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: YRNMCUAPZJTQOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol

Description

N-isopropyl-2-({4-[(phenylthio)methyl]benzoyl}amino)benzamide, commonly known as D4476, is a small molecule inhibitor that has been widely used in scientific research to study the role of various proteins and signaling pathways in different biological processes. This compound is a potent inhibitor of the protein kinase CK1, which is involved in the regulation of many cellular processes such as circadian rhythms, Wnt signaling, and DNA damage response.

Scientific Research Applications

Controlled Radical Polymerization

One application involves the controlled radical polymerization of acrylamides containing amino acid moieties, demonstrating the potential of such compounds in creating polymers with specific molecular weights and properties. This approach is exemplified in the synthesis of homopolymers through reversible addition−fragmentation chain transfer (RAFT) polymerization, which can yield products with narrow polydispersity and enhanced isotacticity (H. Mori, K. Sutoh, & T. Endo, 2005).

Antimicrobial Properties

Another significant area of application is the exploration of antimicrobial properties. New acylthiourea derivatives have shown activity against various bacterial and fungal strains at low concentrations, indicating the potential of benzamide compounds in developing new antimicrobial agents (Carmen Limban et al., 2011).

Anti-influenza Virus Activity

The synthesis of benzamide-based 5-aminopyrazoles and their derivatives has been reported to show remarkable antiavian influenza virus activity. This illustrates the role of such compounds in the discovery of new antiviral drugs, with several synthesized compounds possessing significant activities against the H5N1 strain (A. Hebishy, Hagar T. Salama, & G. Elgemeie, 2020).

Structural Studies

Structural studies of derivatives, such as 4-aminoantipyrine derivatives, contribute to understanding the antibacterial activity and potential medical applications of benzamide compounds. These studies provide insights into the molecular basis of their activity and can guide the design of new therapeutic agents (S. Cunha et al., 2005).

Chemoselective N-Benzoylation

Research into the chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates highlights the synthetic utility of benzamide compounds in producing biologically interesting molecules. This process can lead to the formation of compounds with potential pharmacological applications (Tarjeet Singh, R. Lakhan, & G. S. Singh, 2017).